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Compound Name: 15-Keto Latanoprost Acid

Cat. No.: B601912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro metabolism of
latanoprost, a prostaglandin F2a analogue widely used in the treatment of glaucoma and ocular
hypertension. The primary focus is on the metabolic conversion of latanoprost to its active form,
latanoprost acid, and the subsequent oxidation to 15-keto latanoprost acid. This document
details the enzymatic processes, experimental protocols for studying this metabolic pathway,
guantitative data from relevant studies, and the associated signaling cascades.

Introduction

Latanoprost is an isopropyl ester prodrug that enhances its corneal penetration. Upon topical
administration to the eye, it is rapidly hydrolyzed by esterases within the cornea and other
ocular tissues to its biologically active form, latanoprost acid.[1][2] This active metabolite is a
potent and selective agonist of the prostaglandin F (FP) receptor, and its binding initiates a
signaling cascade that leads to a reduction in intraocular pressure (IOP).[3]

A key step in the ocular metabolism of latanoprost acid is the oxidation of the 15-hydroxyl
group to form 15-keto latanoprost acid. This reaction is catalyzed by the NADP+-dependent
enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which is expressed in ocular
tissues, particularly in the corneal epithelium.[4] Understanding this metabolic pathway is
crucial for elucidating the complete pharmacological profile of latanoprost and for the
development of new prostaglandin analogues with improved therapeutic properties.
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Metabolic Pathway

The in vitro metabolism of latanoprost to 15-keto latanoprost acid follows a two-step
enzymatic process.
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1. Obtain and dissect
human/animal ocular tissues
(cornea, ciliary body, etc.)

2. Place tissue replicates in
incubation tubes with GBR buffer
(pH 7.4)

Corneal and Ocular Tissues

3. Add Latanoprost
Latanoprost (e.g., 20 pM final concentration)

(Isopropyl Ester Prodrug)

Esterases

. 4. Incubate at 37°C
(Hydrolysis)

Latanoprost Acid

5. Collect samples at
predetermined time points
(e.g.,0,0.5,1, 2, 4 hours)

(Active Metabolite)

NADP+-dependent
15-hydroxyprostaglandin
dehydrogenase (15-PGDH) 6. Analyze samples by LC-MS/MS

(Oxidation) for Latanoprost and
Latanoprost Acid concentrations

15-Keto Latanoprost Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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